Cas no 885519-25-5 (4-Chloro-3-iodo-6-nitro-1H-indazole)
4-Chloro-3-iodo-6-nitro-1H-indazole is a halogenated nitroindazole derivative with significant utility in pharmaceutical and agrochemical research. Its unique structure, featuring chloro, iodo, and nitro substituents, makes it a versatile intermediate for synthesizing heterocyclic compounds. The presence of multiple reactive sites enables selective functionalization, facilitating the development of targeted molecules for medicinal chemistry applications. This compound is particularly valuable in the study of kinase inhibitors and antimicrobial agents due to its electron-withdrawing groups, which enhance binding affinity. High purity and stability under standard conditions ensure reliable performance in synthetic workflows. Its well-defined reactivity profile supports efficient scale-up for industrial applications.
885519-25-5 structure
Product Name:4-Chloro-3-iodo-6-nitro-1H-indazole
CAS No:885519-25-5
MF:C7H3ClIN3O2
MW:323.475092172623
CID:840755
PubChem ID:24728114
Update Time:2025-10-29
4-Chloro-3-iodo-6-nitro-1H-indazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-3-iodo-6-nitro-1H-indazole
- 4-chloro-3-iodo-6-nitro-2H-indazole
- 885519-25-5
- DTXSID50646179
- AKOS016004236
-
- MDL: MFCD07781366
- Inchi: 1S/C7H3ClIN3O2/c8-4-1-3(12(13)14)2-5-6(4)7(9)11-10-5/h1-2H,(H,10,11)
- InChI Key: VTLMWXADEHEFRL-UHFFFAOYSA-N
- SMILES: IC1=C2C(=CC(=CC2=NN1)[N+](=O)[O-])Cl
Computed Properties
- Exact Mass: 322.89585g/mol
- Monoisotopic Mass: 322.89585g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 74.5Ų
4-Chloro-3-iodo-6-nitro-1H-indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C073135-50mg |
4-Chloro-3-iodo-6-nitro-1H-indazole |
885519-25-5 | 50mg |
$ 340.00 | 2022-06-06 | ||
| TRC | C073135-100mg |
4-Chloro-3-iodo-6-nitro-1H-indazole |
885519-25-5 | 100mg |
$ 570.00 | 2022-06-06 | ||
| Chemenu | CM150737-1g |
4-Chloro-3-iodo-6-nitro-1H-indazole |
885519-25-5 | 95% | 1g |
$482 | 2021-08-05 | |
| Alichem | A269002386-1g |
4-Chloro-3-iodo-6-nitro-1H-indazole |
885519-25-5 | 95% | 1g |
$411.84 | 2023-08-31 | |
| Chemenu | CM150737-1g |
4-Chloro-3-iodo-6-nitro-1H-indazole |
885519-25-5 | 95% | 1g |
$*** | 2023-03-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1747524-1g |
4-Chloro-3-iodo-6-nitro-2h-indazole |
885519-25-5 | 98% | 1g |
¥4116.00 | 2024-04-27 | |
| Crysdot LLC | CD11032587-1g |
4-Chloro-3-iodo-6-nitro-1H-indazole |
885519-25-5 | 95+% | 1g |
$510 | 2024-07-18 |
4-Chloro-3-iodo-6-nitro-1H-indazole Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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